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Compound of Interest

Compound Name: 1,1,3,3-Tetrachloropropane

Cat. No.: B154969

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of various
tetrachloropropane isomers. The data presented is compiled from experimental values to
ensure accuracy and reliability, offering a valuable resource for professionals in the fields of
chemical research and drug development. Understanding the distinct physical characteristics of
these isomers is crucial for their application in synthesis, as solvents, or as intermediates in the
production of pharmaceuticals and other complex molecules.

Isomers of Tetrachloropropane: A Structural
Overview

Tetrachloropropane (CsHaCla) exists in several isomeric forms, distinguished by the
arrangement of chlorine atoms on the propane backbone. These structural variations give rise
to different physical properties, influencing their behavior in chemical reactions and their
suitability for various applications.
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Caption: Positional isomers of tetrachloropropane.

Comparative Physical Properties

The following table summarizes the experimentally determined physical properties of various
tetrachloropropane isomers. These properties are fundamental to understanding the behavior
of these compounds in different experimental and industrial settings.
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| CAS Molecular Boiling Melting Density Refractiv
somer
Number Formula Point (°C) Point (°C) (g/cm?3) e Index
1,1,1,2-
-64[2][3] or
Tetrachloro  812-03-3 C3HaCla 152.4[1] 1.466[2][3] 1.48[2][3]
-65[4][5][6]
propane
1,1,1,3-
1470 @ 1.4810-
Tetrachloro  1070-78-6 C3Ha4Cla 159[7][8][9] -35[9]
20°CJ[7][8] 1.4850[9]
propane
1,1,2,2-
13116-60-
Tetrachloro 4 C3HaCla - - - -
propane
1.479[10]
177.7 @ 1.462[10]
1,1,2,3- [11] or
18495-30- 760 179[10][12]  [11] or
Tetrachloro C3HaCla 1.4990-
2 mmHg[10]  [13] 1.53[12]
propane 1.5010[3]
[11] [13][14]
[12][13][14]
166[15][16
1223 [15][16]
13116-53- or176.3 @
Tetrachloro C3HaCla - ~1.5[17] -
5 760
ropane
Prop mmHg[17]
1,1,3,3-
Tetrachloro  1653-17-4 C3HaCla 162[11] - - -
propane
1,2,3,3-
Tetrachloro - C3Ha4Cla - - - -

propane

Note: Data for 1,2,3,3-tetrachloropropane was not readily available in the searched literature. A
hyphen (-) indicates that experimental data was not found.

Experimental Protocols
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The determination of the physical properties listed above is conducted using standardized
experimental methodologies. These protocols are designed to ensure accuracy, reproducibility,
and comparability of data across different laboratories and studies.

Determination of Boiling Point

The boiling point of the tetrachloropropane isomers is determined using methods that adhere to
the principles outlined in standards such as ASTM D1078 and ASTM D2887.[4][18][19]
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Caption: Experimental workflow for boiling point determination.

A common laboratory method involves the distillation of the liquid. The sample is heated in a
distillation flask, and the temperature at which the vapor phase is in equilibrium with the liquid
phase under a given pressure is recorded as the boiling point. For more precise
measurements, gas chromatography can be used to simulate distillation and determine the
boiling range distribution of a substance.

Determination of Density

The density of liquid tetrachloropropane isomers is typically measured using a digital density
meter, following protocols similar to those described in ASTM D4052 and ASTM D7777.[7][10]
[15][20][21]

Density Measurement Workflow
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Caption: Workflow for density measurement using a digital densitometer.

This method involves introducing a small volume of the liquid sample into an oscillating U-tube.
The instrument measures the change in the oscillation frequency caused by the mass of the
sample in the tube. This frequency change is then used, in conjunction with calibration data, to
determine the density of the liquid with high precision.

Determination of Refractive Index

The refractive index of the tetrachloropropane isomers is determined using a refractometer,
with procedures guided by standards such as ASTM D1218 and ASTM D1747.[2][12][17][22]
[23]
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Refractive Index Measurement Workflow
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Caption: Experimental workflow for refractive index measurement.

This optical property is measured by passing light through a thin film of the liquid sample
placed on the prism of a refractometer. The instrument measures the angle at which the light is
refracted, which is then converted to the refractive index value. Temperature control is critical
for accurate refractive index measurements.

This guide serves as a foundational resource for understanding the physical properties of
tetrachloropropane isomers. The provided data and experimental outlines are intended to
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support further research and application development in the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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